![molecular formula C6H4N2OS B6225142 5-[(hydroxyimino)methyl]thiophene-3-carbonitrile CAS No. 203792-26-1](/img/no-structure.png)
5-[(hydroxyimino)methyl]thiophene-3-carbonitrile
Overview
Description
5-[(Hydroxyimino)methyl]thiophene-3-carbonitrile, also known as 5-HIMTC, is a small molecule organic compound that has been widely studied in recent years due to its potential applications in scientific research. It is a heterocyclic compound, containing both a thiophene ring and a carbonitrile group. 5-HIMTC has been studied for its potential to act as a bioactive compound, and is known to have a variety of biochemical and physiological effects.
Scientific Research Applications
5-[(hydroxyimino)methyl]thiophene-3-carbonitrile has been studied for its potential applications in scientific research. It has been studied as a potential inhibitor of enzymes involved in inflammation, such as 5-lipoxygenase. It has also been studied as a potential inhibitor of enzymes involved in the metabolism of drugs, such as cytochrome P450. 5-[(hydroxyimino)methyl]thiophene-3-carbonitrile has also been studied as a potential inhibitor of enzymes involved in the metabolism of carbohydrates, such as aldose reductase.
Mechanism of Action
The mechanism of action of 5-[(hydroxyimino)methyl]thiophene-3-carbonitrile is not yet fully understood. However, it is known that 5-[(hydroxyimino)methyl]thiophene-3-carbonitrile binds to the active sites of enzymes, blocking their activity. This binding is thought to be mediated by hydrogen bonding and van der Waals forces. In addition, 5-[(hydroxyimino)methyl]thiophene-3-carbonitrile may also interact with the enzyme's active site through electrostatic interactions.
Biochemical and Physiological Effects
5-[(hydroxyimino)methyl]thiophene-3-carbonitrile has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in inflammation, drug metabolism, and carbohydrate metabolism. In addition, 5-[(hydroxyimino)methyl]thiophene-3-carbonitrile has been shown to reduce inflammation in animal models. 5-[(hydroxyimino)methyl]thiophene-3-carbonitrile has also been shown to reduce oxidative stress in cells.
Advantages and Limitations for Lab Experiments
The advantages of using 5-[(hydroxyimino)methyl]thiophene-3-carbonitrile in laboratory experiments include its low cost and its ease of synthesis. In addition, 5-[(hydroxyimino)methyl]thiophene-3-carbonitrile is relatively stable and can be stored for long periods of time. The main limitation of using 5-[(hydroxyimino)methyl]thiophene-3-carbonitrile in laboratory experiments is that it is not yet fully understood. Therefore, further research is needed to understand its full potential.
Future Directions
There are several potential future directions for 5-[(hydroxyimino)methyl]thiophene-3-carbonitrile research. One potential direction is to further study its mechanism of action in order to understand how it interacts with enzymes. Another potential direction is to study its potential applications in the treatment of various diseases, such as inflammation, diabetes, and cancer. In addition, further research is needed to understand the potential side effects of 5-[(hydroxyimino)methyl]thiophene-3-carbonitrile. Finally, further research is needed to understand the potential interactions between 5-[(hydroxyimino)methyl]thiophene-3-carbonitrile and other drugs or compounds.
Synthesis Methods
5-[(hydroxyimino)methyl]thiophene-3-carbonitrile can be synthesized in several ways. One method involves the reaction of 5-chloro-2-hydroxyiminothiophene and carbon disulfide in the presence of a base. This reaction produces the desired 5-[(hydroxyimino)methyl]thiophene-3-carbonitrile product, as well as a by-product of carbon disulfide oxide. Another method involves the reaction of 5-bromo-2-hydroxyiminothiophene and carbon disulfide in the presence of a base. This reaction produces the desired 5-[(hydroxyimino)methyl]thiophene-3-carbonitrile product, as well as a by-product of carbon disulfide oxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-[(hydroxyimino)methyl]thiophene-3-carbonitrile involves the reaction of 3-thiophenecarbonitrile with hydroxylamine hydrochloride followed by oxidation with hydrogen peroxide.", "Starting Materials": [ "3-thiophenecarbonitrile", "hydroxylamine hydrochloride", "sodium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 3-thiophenecarbonitrile (1.0 g) in ethanol (10 mL) and add hydroxylamine hydrochloride (1.2 g) and sodium hydroxide (0.6 g).", "Step 2: Heat the mixture at reflux for 4 hours.", "Step 3: Cool the mixture to room temperature and filter the precipitate.", "Step 4: Wash the precipitate with ethanol and dry under vacuum to obtain 5-[(hydroxyimino)methyl]thiophene-3-carbonitrile.", "Step 5: Dissolve 5-[(hydroxyimino)methyl]thiophene-3-carbonitrile (1.0 g) in acetic acid (10 mL) and add hydrogen peroxide (1.0 mL, 30% solution).", "Step 6: Heat the mixture at reflux for 2 hours.", "Step 7: Cool the mixture to room temperature and filter the precipitate.", "Step 8: Wash the precipitate with water and dry under vacuum to obtain the final product." ] } | |
CAS RN |
203792-26-1 |
Product Name |
5-[(hydroxyimino)methyl]thiophene-3-carbonitrile |
Molecular Formula |
C6H4N2OS |
Molecular Weight |
152.2 |
Purity |
95 |
Origin of Product |
United States |
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